molecular formula C10H18I2N2 B2519907 2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide CAS No. 2580254-37-9

2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide

Cat. No.: B2519907
CAS No.: 2580254-37-9
M. Wt: 420.077
InChI Key: QHRKJZDZKZAHOE-UHFFFAOYSA-N
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Description

2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide is a chemical compound with unique properties that make it suitable for various scientific research applications. It is known for its versatility and is used in fields such as drug development, catalysis, and material science.

Scientific Research Applications

2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide is widely used in scientific research due to its unique properties. Some of its applications include:

    Drug Development: It is used as a precursor or intermediate in the synthesis of pharmaceutical compounds.

    Catalysis: The compound serves as a catalyst in various chemical reactions, enhancing reaction rates and selectivity.

    Material Science: It is used in the development of new materials with specific properties for industrial applications.

Mechanism of Action

The mechanism of action of 2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide is not specified in the search results. It’s important to note that the mechanism of action for a compound can vary depending on its intended use and context .

Preparation Methods

The synthesis of 2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide involves several steps. One common method includes the reaction of 6-methylpyridine with butan-2-amine under specific conditions to form the desired compound. The reaction typically requires a catalyst and controlled temperature to ensure the correct formation of the product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.

    Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Comparison with Similar Compounds

2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide can be compared with other similar compounds, such as:

    2-(6-Methylpyridin-2-yl)butan-2-amine: This compound lacks the dihydroiodide component but shares similar structural features.

    2-(6-Methylpyridin-2-yl)butan-2-amine;dihydrochloride: This compound has a similar structure but with a different halide component. The uniqueness of this compound lies in its specific halide component, which can influence its reactivity and applications.

Properties

IUPAC Name

2-(6-methylpyridin-2-yl)butan-2-amine;dihydroiodide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N2.2HI/c1-4-10(3,11)9-7-5-6-8(2)12-9;;/h5-7H,4,11H2,1-3H3;2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHRKJZDZKZAHOE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)(C1=CC=CC(=N1)C)N.I.I
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H18I2N2
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

420.07 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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